Cas no 1558569-84-8 (2-Fluoro-2-(3-methylcyclohexyl)acetic acid)

• Product Name: 2-Fluoro-2-(3-methylcyclohexyl)acetic acid
• CAS No: 1558569-84-8
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 5712028
• PubChem ID: 81358057
• Update Time: 2025-05-25

2-Fluoro-2-(3-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS019931899
• 2-fluoro-2-(3-methylcyclohexyl)acetic acid
• 1558569-84-8
• EN300-783105
• 2-fluoro-2-(3-methylcyclohexyl)aceticacid
• Cyclohexaneacetic acid, α-fluoro-3-methyl-
• 2-Fluoro-2-(3-methylcyclohexyl)acetic acid

• Inchi： 1S/C9H15FO2/c1-6-3-2-4-7(5-6)8(10)9(11)12/h6-8H,2-5H2,1H3,(H,11,12)
• InChI Key： JJBXTLYMUAZMTR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCCC(C)C1

Computed Properties

• Exact Mass: 174.10560788g/mol
• Monoisotopic Mass: 174.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 276.2±10.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-Fluoro-2-(3-methylcyclohexyl)acetic acid

Research Brief on 2-Fluoro-2-(3-methylcyclohexyl)acetic Acid (CAS: 1558569-84-8): Recent Advances and Applications

2-Fluoro-2-(3-methylcyclohexyl)acetic acid (CAS: 1558569-84-8) is a fluorinated carboxylic acid derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural and functional properties. This compound, characterized by a cyclohexyl ring with a methyl substituent and a fluorine atom adjacent to the acetic acid moiety, exhibits potential as a versatile building block in medicinal chemistry and drug development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Fluoro-2-(3-methylcyclohexyl)acetic acid as a key intermediate in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study demonstrated that the fluorine atom's electronegativity and the steric effects of the methylcyclohexyl group significantly influenced the compound's binding affinity to cyclooxygenase-2 (COX-2), a target enzyme in inflammation. The results indicated that derivatives of this compound exhibited enhanced selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs.

Another notable application of 2-Fluoro-2-(3-methylcyclohexyl)acetic acid was reported in a 2024 ACS Chemical Biology article, where it was utilized as a precursor for the development of fluorinated analogs of natural products. The study highlighted the compound's utility in improving the metabolic stability and bioavailability of these analogs, which are often prone to rapid degradation in vivo. By incorporating the fluorinated acetic acid moiety, researchers achieved a 40% increase in plasma half-life for one of the lead compounds, paving the way for further preclinical evaluations.

Beyond its pharmaceutical applications, 2-Fluoro-2-(3-methylcyclohexyl)acetic acid has also been explored in materials science. A recent Chemical Communications paper (2024) described its use as a monomer in the synthesis of fluorinated polymers with exceptional thermal stability and resistance to chemical degradation. These polymers showed promise for applications in high-performance coatings and biomedical devices, where durability and biocompatibility are critical.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-Fluoro-2-(3-methylcyclohexyl)acetic acid. A 2023 Organic Process Research & Development study addressed these issues by optimizing a catalytic fluorination protocol, achieving a 75% yield with high enantiomeric purity. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 2-Fluoro-2-(3-methylcyclohexyl)acetic acid (CAS: 1558569-84-8) represents a promising scaffold with diverse applications in drug discovery, materials science, and chemical synthesis. Ongoing research aims to further elucidate its mechanistic roles and expand its utility in targeted therapies. Future studies should focus on in vivo efficacy and toxicity profiling to accelerate its transition from bench to bedside.